Cas no 91341-96-7 (2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one)

• Product Name: 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one
• CAS No: 91341-96-7
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5920554
• PubChem ID: 24260971
• Update Time: 2025-05-25

2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS006311139
• 91341-96-7
• 2-amino-1-(4-methoxy-3-methylphenyl)ethan-1-one
• EN300-1866621
• 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one

• Inchi： 1S/C10H13NO2/c1-7-5-8(9(12)6-11)3-4-10(7)13-2/h3-5H,6,11H2,1-2H3
• InChI Key： UMPZXZPPTAAYCJ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(CN)=O)C=C1C

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 52.3Ų

Additional information on 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one

Comprehensive Overview of 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one (CAS No. 91341-96-7)

2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one, with the CAS number 91341-96-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to by its systematic name, belongs to the class of amino ketones, which are pivotal intermediates in the synthesis of various bioactive molecules. Its unique structural features, including the methoxy and methyl substituents on the aromatic ring, make it a valuable building block in medicinal chemistry.

In recent years, the demand for 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) targeting agents and anti-inflammatory compounds. The compound's CAS no 91341-96-7 is frequently searched in academic databases and patent filings, reflecting its growing importance in the field. Additionally, its methoxy group contributes to enhanced solubility and bioavailability, which are critical factors in modern drug design.

The synthesis of 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one involves multi-step organic reactions, often starting from commercially available 4-methoxy-3-methylbenzaldehyde. Advanced techniques such as reductive amination and catalytic hydrogenation are employed to achieve high yields and purity. The compound's chemical stability and reactivity make it suitable for further functionalization, enabling the creation of diverse derivatives with tailored properties.

From an industrial perspective, CAS no 91341-96-7 is produced under stringent quality control measures to meet the requirements of pharmaceutical manufacturers. Analytical methods like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify its purity and structural integrity. The compound's molecular weight and physicochemical properties are well-documented, facilitating its integration into large-scale production processes.

Environmental and safety considerations are also paramount when handling 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one. While it is not classified as a hazardous substance, proper storage conditions—such as cool, dry environments—are recommended to maintain its stability. Researchers and manufacturers alike prioritize sustainable practices in its synthesis and disposal, aligning with global trends toward greener chemistry.

In conclusion, 2-Amino-1-(4-methoxy-3-methylphenyl)ethan-1-one (CAS no 91341-96-7) represents a versatile and valuable compound in the realm of organic and medicinal chemistry. Its applications span from drug development to material science, underscoring its relevance in contemporary research. As scientific advancements continue, this compound is poised to play an even greater role in addressing complex health and industrial challenges.